Cas no 103346-71-0 (2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• CAS No: 103346-71-0
• MF: C₁₀H₁₃ClO₃
• MW: 216.661422491074
• CID: 6044931
• PubChem ID: 13662783
• Update Time: 2025-06-08

2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol
• Benzeneethanol, 2-chloro-3,4-dimethoxy-
• SCHEMBL10618546
• 103346-71-0
• AKOS014195299
• EN300-1985019

• Inchi： 1S/C10H13ClO3/c1-13-8-4-3-7(5-6-12)9(11)10(8)14-2/h3-4,12H,5-6H2,1-2H3
• InChI Key： XTUXPEXEEQYWLD-UHFFFAOYSA-N
• SMILES： C1(CCO)=CC=C(OC)C(OC)=C1Cl

Computed Properties

• Exact Mass: 216.0553220g/mol
• Monoisotopic Mass: 216.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3(Predicted)
• Boiling Point: 128-132 °C(Press: 0.2 Torr)
• pka: 14.63±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol

2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol

2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol, also known by its CAS registry number 103346-71-0, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a chlorophenol core with methoxy groups and a hydroxymethyl substituent. The presence of these functional groups imparts diverse chemical reactivity and biological activity, making it a valuable intermediate in organic synthesis.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol through various routes. One notable method involves the nucleophilic aromatic substitution of a chlorinated aromatic compound with a suitable alcohol derivative. This approach has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. The compound's stability under various reaction conditions has also been extensively studied, ensuring its reliability as an intermediate in complex synthetic pathways.

In the pharmaceutical industry, 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol has been explored as a potential precursor for bioactive molecules. Its ability to undergo multiple transformations, such as oxidation, reduction, and coupling reactions, has facilitated its use in drug discovery programs targeting various therapeutic areas. For instance, derivatives of this compound have shown promising anti-inflammatory and antioxidant properties in preclinical studies.

The agrochemical sector has also benefited from the unique properties of 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol. Its role as an intermediate in the synthesis of fungicides and herbicides has been well-documented. Recent research has focused on enhancing the bioavailability and environmental compatibility of these agrochemicals by modifying the substituents on the aromatic ring. These efforts have led to the development of more effective and eco-friendly pest control agents.

From a materials science perspective, 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol has been utilized in the synthesis of advanced polymers and coatings. Its ability to form stable covalent bonds with other monomers makes it an attractive candidate for developing high-performance materials with tailored properties. For example, derivatives of this compound have been used to create UV-resistant polymers that find applications in automotive coatings and electronic devices.

The toxicity profile of 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol has been thoroughly investigated to ensure its safe handling and use in industrial settings. Studies indicate that while the compound exhibits moderate toxicity at high concentrations, its acute and chronic effects are within acceptable limits when proper safety precautions are followed. These findings have been instrumental in establishing guidelines for workplace exposure and waste management.

In conclusion, 2-(2-chloro-3,4-dimethoxyphenyl)ethan-1-ol (CAS No: 103346-71-0) is a multifaceted compound with wide-ranging applications across various industries. Its structural versatility, coupled with advancements in synthetic methods and biological evaluations, continues to drive innovation in drug discovery, agrochemical development, and materials science. As research into this compound progresses, it is anticipated that new applications will emerge, further solidifying its importance in modern chemistry.